Cas no 1797722-84-9 (N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-methylbenzamide)

N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-methylbenzamide is a synthetic organic compound featuring a benzamide core substituted with methoxy and methylphenyl groups. Its molecular structure, incorporating both methoxy and aromatic functionalities, suggests potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The compound's distinct substitution pattern may enhance solubility and metabolic stability, making it valuable for structure-activity relationship (SAR) studies. Its well-defined chemical properties and purity ensure reproducibility in experimental applications. This compound is primarily of interest to researchers exploring novel pharmacophores or developing targeted small-molecule modulators.
N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-methylbenzamide structure
1797722-84-9 structure
Product Name:N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-methylbenzamide
CAS No:1797722-84-9
MF:C18H21NO3
MW:299.364245176315
CID:5374497
Update Time:2025-10-22

N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-methylbenzamide
    • Inchi: 1S/C18H21NO3/c1-13-7-4-5-10-16(13)18(20)19-12-17(22-3)14-8-6-9-15(11-14)21-2/h4-11,17H,12H2,1-3H3,(H,19,20)
    • InChI Key: IKWODVQASYCHMO-UHFFFAOYSA-N
    • SMILES: C(NCC(OC)C1=CC=CC(OC)=C1)(=O)C1=CC=CC=C1C

Experimental Properties

  • Density: 1.105±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 468.1±45.0 °C(Predicted)
  • pka: 14.07±0.46(Predicted)

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Additional information on N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-methylbenzamide

Research Brief on N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-methylbenzamide (CAS: 1797722-84-9)

N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-methylbenzamide (CAS: 1797722-84-9) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique methoxy-substituted benzamide structure, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have explored its pharmacological properties, including its binding affinity, selectivity, and mechanism of action, making it a promising candidate for further drug development.

One of the key areas of interest for this compound lies in its potential role as a modulator of neurotransmitter receptors. Preliminary in vitro studies have demonstrated that N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-methylbenzamide exhibits selective binding to certain G-protein-coupled receptors (GPCRs), which are critical targets for treating neurological disorders such as anxiety, depression, and chronic pain. The compound's ability to cross the blood-brain barrier, as evidenced by pharmacokinetic studies, further enhances its therapeutic potential.

In addition to its neurological applications, recent research has also highlighted the compound's anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry reported that N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-methylbenzamide significantly reduced pro-inflammatory cytokine production in murine models of rheumatoid arthritis. The study attributed this effect to the compound's inhibition of NF-κB signaling, a pathway central to inflammatory responses. These findings suggest its potential utility in developing novel anti-inflammatory therapies.

The synthesis and optimization of N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-methylbenzamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of derivatives with improved pharmacokinetic profiles and reduced off-target effects. For instance, a 2022 patent application detailed a novel synthetic route that enhances the compound's yield and purity, addressing previous challenges in large-scale production. Such developments are critical for transitioning this molecule from the laboratory to clinical trials.

Despite these promising findings, challenges remain in the development of N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-methylbenzamide as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles require further investigation. Ongoing studies are employing advanced techniques like cryo-EM and molecular dynamics simulations to elucidate the compound's interactions with its targets at atomic resolution, paving the way for structure-based drug design.

In conclusion, N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-methylbenzamide (CAS: 1797722-84-9) represents a multifaceted compound with significant potential in both neurological and anti-inflammatory therapeutics. Continued research into its mechanism of action, synthetic optimization, and preclinical evaluation will be essential to fully realize its clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing such promising candidates from bench to bedside.

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